N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide

• IUPAC Name: N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide
• InChI: InChI=1S/C23H19N3O2/c1-16-9-5-6-12-18(16)21-25-23(28-26-21)20-14-8-7-13-19(20)22(27)24-15-17-10-3-2-4-11-17/h2-14H,15H2,1H3,(H,24,27)
• InChI Key: LYSUTEDLZSIAHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC=CC=C3C(=O)NCC4=CC=CC=C4
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol

Description

“N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide” is a complex organic compound. It contains a benzyl group (a benzene ring attached to a CH2 group), a 2-methylphenyl group (a benzene ring with a methyl group at the 2nd position), and a 1,2,4-oxadiazole ring (a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom). The compound also has an amide functional group, which is a carbonyl group (C=O) attached to a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzyl and 2-methylphenyl groups are both aromatic, meaning they have a cyclic, planar structure with delocalized π electrons. The 1,2,4-oxadiazole ring is a heterocycle, meaning it contains atoms of at least two different elements. The amide group can participate in hydrogen bonding due to the polar C=O and N-H bonds.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the amide group could be hydrolyzed to form a carboxylic acid and an amine. The aromatic rings could undergo electrophilic aromatic substitution reactions, and the 1,2,4-oxadiazole ring could participate in reactions with nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, it would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent. The compound’s reactivity would be influenced by the presence of the amide group and the aromatic rings.

Scientific Research Applications

Antioxidant Activity

. .

Anti-inflammatory Activity

. This suggests that “N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide” could potentially have similar anti-inflammatory properties.

Biological Potential of Indole Derivatives

Indole derivatives, which are structurally similar to the compound , possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Synthesis of Functionalized Indoles

The compound could potentially be used in the synthesis of functionalized indoles. .

Potential Use in Agricultural Science

. This suggests that “N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide” could potentially have applications in agricultural science.

Future Directions

The study of “N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide” and similar compounds could be a promising area of research in the future. These compounds could have potential applications in medicinal chemistry, for example, as potential drugs or drug intermediates.

Mechanism of Action

Target of Action

The primary target of N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide is human glucokinase (GK) . Glucokinase is a cytosolic enzyme primarily expressed in pancreatic β-cells and liver hepatocytes . It plays a crucial role in the regulation of carbohydrate metabolism .

Mode of Action

N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide acts as an allosteric activator of human glucokinase . It binds to the allosteric site of the GK protein, resulting in a conformational change that enhances the enzyme’s catalytic activity . This interaction is supported by molecular docking investigations, which show appreciable H-bond interactions with Arg63 residue of GK .

Biochemical Pathways

The activation of glucokinase by N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide enhances the transformation of glucose to glucose-6-phosphate . This is a key step in the glycolysis pathway, leading to the production of ATP, the primary energy currency of the cell .

Result of Action

The activation of glucokinase by N-benzyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide leads to significant hypoglycemic effects . This makes it a potential therapeutic agent for the treatment of type-2 diabetes (T2D), as demonstrated in both animal and human models .